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A Note on Terminology: The query "BW1370U87" did not yield specific results for a registered
compound, experimental model, or cell line. However, "U87" is a widely recognized designation
for the U87 MG human glioblastoma cell line. This support center has been developed to
address common pitfalls and provide guidance for experiments involving the U87 MG cell line.
The prefix "BW1370" remains unidentified and may refer to a specific laboratory clone, a
compound under investigation, or an internal project code. Researchers should consult their
internal documentation for the specific meaning of "BW1370."

Frequently Asked Questions (FAQS)

Q1: What is the U87 MG cell line and why is it used in research?

The U887 MG (Uppsala 87 Malignant Glioma) is a human cell line derived from a grade IV
glioblastoma, the most aggressive type of brain cancer.[1][2] It is one of the most commonly
used cell lines in neuro-oncology research to study glioblastoma biology, including tumor
growth, invasion, and angiogenesis.[3][4] U887 MG cells are also frequently used in preclinical
drug screening to evaluate the efficacy of potential cancer therapeutics.[1]

Q2: What are the general culture conditions for U87 MG cells?

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3773405#bc-rfq
https://www.benchchem.com/product/b3773405/docs?utm_src=pdf-body#technical-support-center-u87-mg-experimental-setups
https://www.cytion.com/Knowledge-Hub/Cell-Line-Insights/U87MG-Cell-Line-Glioblastoma-Research-using-U87MG-and-Its-Impact-on-Brain-Cancer-Studies/
https://altogen.com/product/u87-transfection-reagent-glioblastoma-cells/
https://td2inc.com/u87-mg-orthotopic-model
https://altogenlabs.com/xenograft-models/brain-cancer-xenograft/u87-xenograft-model/
https://www.cytion.com/Knowledge-Hub/Cell-Line-Insights/U87MG-Cell-Line-Glioblastoma-Research-using-U87MG-and-Its-Impact-on-Brain-Cancer-Studies/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3773405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

U87 MG cells are adherent and have an epithelial-like morphology. They are typically cultured
in Eagle's Minimum Essential Medium (EMEM) or Dulbecco's Modified Eagle's Medium
(DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics. The cells should
be maintained in a humidified incubator at 37°C with 5% CO2.

Q3: What is the doubling time of U87 MG cells?
The population doubling time for U87 MG cells is reported to be between 18 and 38 hours.
Q4: Is the commercially available U887 MG cell line authentic?

It is crucial to be aware that studies have shown the U87 MG cell line available from the
American Type Culture Collection (ATCC) is genetically distinct from the original cell line
established in 1966. While it is still considered a bona fide human glioblastoma cell line, this
discrepancy is important to consider when comparing results across different studies.

Troubleshooting Common Experimental Pitfalls
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Problem

Potential Cause

Troubleshooting Suggestions

Slow Cell Growth or Failure to
Attach After Thawing

1. Improper freezing/thawing
technique. 2. Low cell viability
in the frozen stock. 3.
Suboptimal culture medium or
FBS. 4. Mycoplasma
contamination. 5. Inappropriate

culture vessel surface.

1. Thaw vials rapidly in a 37°C
water bath and dilute cells
slowly in pre-warmed medium.
2. Check cell viability using a
method like trypan blue
exclusion after thawing. 3. Use
the recommended medium
and test different lots of FBS.
4. Regularly test for
mycoplasma contamination. 5.
Ensure you are using tissue

culture-treated flasks or plates.

High Variability in Proliferation

Assays

1. Inconsistent seeding
density. 2. Edge effects in
multi-well plates. 3. Variation in
treatment incubation times. 4.

Cell passage number.

1. Ensure a single-cell
suspension and accurate cell
counting before seeding. 2.
Avoid using the outer wells of
plates or fill them with sterile
PBS to maintain humidity. 3.
Standardize all incubation
periods precisely. 4. Use cells
within a consistent and low
passage number range, as
high passage numbers can

alter their characteristics.

Inconsistent Results in

Migration/Invasion Assays

1. Scratches of inconsistent
width in wound healing assays.
2. Incomplete removal of
detached cells. 3. Variation in
Matrigel thickness for invasion

assays. 4. Cell clumping.

1. Use a consistent tool (e.g., a
p200 pipette tip) to create
uniform scratches. 2. Gently
wash with PBS to remove non-
adherent cells before imaging.
3. Ensure a uniform and
bubble-free layer of Matrigel in
transwell inserts. 4. Do not
over-trypsinize cells and
ensure they are well-

resuspended before seeding.
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To avoid clumping, do not
agitate the flask while waiting

for cells to detach.

Low Transfection Efficiency

1. Suboptimal transfection
reagent or protocol. 2. Low cell
confluence. 3. Presence of
antibiotics in the medium. 4.
Poor quality of plasmid DNA or
SiRNA.

1. Use a transfection reagent
specifically optimized for U87
MG cells and follow the
manufacturer's protocol. 2.
Transfect cells at the
recommended confluence
(typically 70-90%). 3. Perform
transfection in antibiotic-free
medium. 4. Use high-quality,

purified nucleic acids.

Variable Tumor Growth in

Xenograft Models

1. Inconsistent number of
injected cells. 2. Variation in
injection site. 3. Poor cell
viability at the time of injection.

4. Health status of the mice.

1. Carefully count and
resuspend cells to ensure a
consistent inoculum. 2. For
orthotopic models, use a
stereotactic frame for precise
injection. For subcutaneous
models, be consistent with the
injection location. 3. Ensure
high cell viability (>95%)
immediately before injection. 4.
Use healthy,
immunocompromised mice
(e.g., nu/nu mice) of a

consistent age and sex.

Detailed Methodologies for Key Experiments
Cell Proliferation (MTT) Assay

o Cell Seeding: Seed U87 MG cells in a 96-well plate at a density of 1 x 10*4 cells/well in 100
uL of complete growth medium. Incubate for 24 hours to allow for cell attachment.
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Treatment: Replace the medium with fresh medium containing the desired concentrations of
the test compound. Include appropriate vehicle controls.

Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, 72 hours).

MTT Addition: Add 20 pL of 5 mg/mL MTT solution to each well and incubate for 4 hours at
37°C.

Formazan Solubilization: Carefully remove the medium and add 150 pL of DMSO to each
well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Wound Healing (Scratch) Assay for Cell Migration

Cell Seeding: Seed U87 MG cells in a 6-well plate and grow to 90-100% confluence.

Scratch Formation: Create a uniform scratch in the cell monolayer using a sterile p200
pipette tip.

Washing: Gently wash the wells with PBS to remove detached cells.

Treatment: Replace the PBS with fresh medium containing the test compound or vehicle
control.

Imaging: Capture images of the scratch at 0 hours and at subsequent time points (e.g., 6,
12, 24 hours) using an inverted microscope.

Analysis: Measure the width of the scratch at multiple points for each condition and time
point. The rate of migration can be calculated based on the change in scratch width over
time.

Transwell Invasion Assay

Insert Preparation: Coat the top of a transwell insert with a porous membrane (typically 8 um
pores) with a thin layer of Matrigel and allow it to solidify.
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Cell Seeding: Seed U87 MG cells in the upper chamber of the transwell insert in serum-free
medium.

Chemoattractant: Add complete growth medium (containing FBS as a chemoattractant) to
the lower chamber.

Incubation: Incubate for 24-48 hours to allow for cell invasion through the Matrigel and the
porous membrane.

Cell Removal and Staining: Remove the non-invading cells from the top of the insert with a
cotton swab. Fix and stain the invading cells on the bottom of the membrane with crystal
violet.

Imaging and Quantification: Count the number of stained cells in multiple fields of view under
a microscope.

Orthotopic Xenograft Model

Animal Model: Use immunodeficient mice (e.g., BALB/c nude mice).

Cell Preparation: Harvest U887 MG cells and resuspend them in sterile PBS at a
concentration of 1 x 1075 cells/5 L.

Stereotactic Injection: Under anesthesia, secure the mouse in a stereotactic frame. Inject the
cell suspension slowly into the desired brain region (e.g., the right corpus striatum at 1.8 mm
lateral, 0.6 mm anterior to the bregma, and 3.0 mm in depth).

Tumor Growth Monitoring: Monitor tumor growth using non-invasive imaging techniques
such as bioluminescence imaging (if using luciferase-expressing cells) or MRI.

Treatment and Analysis: Once tumors are established, animals can be treated with
experimental therapies. Tumor volume and survival are common endpoints.

Signaling Pathways and Experimental Workflows
Key Signaling Pathways in U87 MG Cells
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U87 MG cells are known to have dysregulated signaling pathways that contribute to their
malignancy. The PI3K/Akt/mTOR and NF-kB pathways are frequently studied in this cell line.
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Caption: PI3K/Akt/mTOR signaling pathway often activated in U87 MG cells.
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Caption: NF-kB signaling pathway involved in U87 MG cell survival.
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Caption: A typical workflow for screening anti-cancer drugs using U87 MG cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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